![molecular formula C9H7F3N2 B126541 3-(4-Tolyl)-3-(trifluoromethyl)diazirine CAS No. 87736-85-4](/img/structure/B126541.png)
3-(4-Tolyl)-3-(trifluoromethyl)diazirine
Overview
Description
3-(4-Tolyl)-3-(trifluoromethyl)diazirine, also known as this compound, is a useful research compound. Its molecular formula is C9H7F3N2 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, 1-Ring - Azirines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photolysis and Photoinsertion Processes
3-(4-Tolyl)-3-(trifluoromethyl)diazirine is utilized in photolysis studies, revealing its potential as a singlet carbene intermediate. For example, its photolysis in the presence of benzene, methanol, and other solvents leads to photoproducts consistent with the formation of a singlet carbene. In the case of diethylamine, it produces a specific adduct, which upon subsequent base-catalyzed elimination and hydrolysis, reverses the photoinsertion process. This phenomenon suggests limitations in its use for obtaining primary sequence data in biological systems (Platz et al., 1991).
Surface Modification of Carbon Materials
3-Aryl-3-(trifluoromethyl)diazirines, including this compound, have been shown to be effective in the covalent surface modification of graphitic carbon and carbon nanotubes. These compounds act as photoactivated carbene precursors, allowing for the attachment of various chemical species to carbon surfaces. This application is significant in material sciences, particularly for the functionalization of carbon-based materials (Lawrence et al., 2011).
Use in Photoaffinity Probes
The chemical structure of this compound makes it suitable for incorporation into peptide photoaffinity reagents. Its ability to form carbenes upon photolysis renders it useful for studying molecular interactions, particularly in the context of biological systems. This application is significant in biochemistry and molecular biology for probing interactions at the molecular level (Shih & Bayley, 1985).
Photochemical Cyclopropenation
Diazirines, including this compound, are utilized in the cyclopropenation reaction of alkynes. This process, performed in continuous flow using LEDs, highlights the efficiency of diazirines in synthetic organic chemistry. Such applications are important in developing new synthetic methods and compounds (Tanbouza et al., 2021).
Synthesis of Glycoaryldiazirines for Surface Glycoengineering
In the field of surface glycoengineering, diazirines are used for the synthesis of glycoaryldiazirines, which are then applied in the functionalization of surfaces with carbohydrates. This application is particularly relevant in biosensing, cell guidance, and biomedical applications, demonstrating the versatility of diazirines in biochemical and material science research (Chevolot et al., 1999).
Properties
IUPAC Name |
3-(4-methylphenyl)-3-(trifluoromethyl)diazirine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N2/c1-6-2-4-7(5-3-6)8(13-14-8)9(10,11)12/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZEBDXPEMDZNHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(N=N2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90236598 | |
Record name | 3-(4-Tolyl)-3-(trifluoromethyl)diazirine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90236598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87736-85-4 | |
Record name | 3-(4-Tolyl)-3-(trifluoromethyl)diazirine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087736854 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(4-Tolyl)-3-(trifluoromethyl)diazirine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90236598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the implications of the observed elimination and hydrolysis reactions for the use of 3-(4-Tolyl)-3-(trifluoromethyl)diazirine in photoaffinity probes?
A: The study reveals that the photoinsertion products of this compound, specifically those resulting from reactions with amines, can undergo further reactions leading to the regeneration of the original amine. [] This finding suggests that in biological systems, where various enzymes and pH conditions exist, the photolabeled targets might be prone to similar elimination and hydrolysis reactions. Consequently, the use of this compound in photoaffinity probes might be limited, particularly for obtaining definitive primary sequence data, as the initial labeling event might be reversed under physiological conditions.
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